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Compound of Interest

Compound Name: Dexpanthenol

Cat. No.: B1670349 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Dexpanthenol, including operational and disposal plans. By adhering

to these procedural, step-by-step guidelines, you can mitigate risks and ensure the integrity of

your work.

Dexpanthenol is not classified as a hazardous substance, and it is considered virtually

nontoxic after a single ingestion or skin contact.[1][2] However, adherence to good industrial

hygiene and safety practices is still essential.[1][2]

Personal Protective Equipment (PPE)
While Dexpanthenol has a low hazard profile, wearing appropriate personal protective

equipment is a fundamental safety measure in any laboratory setting. The following PPE is

recommended when handling Dexpanthenol:
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PPE Category Item Specification

Eye Protection Safety Glasses

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3]

Hand Protection Gloves

Chemical resistant protective

gloves (tested according to EN

374).[3][4] Gloves must be

inspected prior to use.[3]

Body Protection Lab Coat/Clothing

Wear a lab coat. Fire/flame

resistant and impervious

clothing is also recommended.

[3]

Respiratory Protection Respirator

In case of inadequate

ventilation or aerosol release,

wear respiratory protection. A

particle filter with medium

efficiency (e.g., EN 143 or 149,

Type P2 or FFP2) is suitable.

[2]

Emergency First Aid Procedures
In the event of accidental exposure to Dexpanthenol, follow these first-aid measures:
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Exposure Route First Aid Instructions

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water.[3]

Eye Contact

Rinse the eyes with pure water for at least 15

minutes, holding the eyelids open. Consult a

doctor.[3]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Toxicity Data
The following table summarizes the acute toxicity data for Dexpanthenol.

Test Species Route Result

LD50 Rat Oral > 10,000 mg/kg[1]

LD50 Rat Dermal > 2,000 mg/kg[1]

Inhalation Risk Test Rat Inhalation
No mortality within 7

hours[1]

Handling and Disposal Workflow
To ensure safe handling and disposal of Dexpanthenol, follow the workflow outlined below.

This diagram illustrates the key steps from preparation to disposal.
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Preparation

Handling

Spill & Exposure

Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Handle in a well-ventilated area

Avoid contact with skin and eyes

Prevent formation of dust and aerosols

Spill or Exposure Occurs?

Follow First Aid Procedures

Yes (Exposure)

Clean spill using absorbent material

Yes (Spill)

Collect waste in suitable, closed containers

No

Dispose of in accordance with local regulations

Do not discharge into drains or surface water

Click to download full resolution via product page

Dexpanthenol Handling and Disposal Workflow
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Operational and Disposal Plans
Handling:

Handle Dexpanthenol in a well-ventilated place.[3]

Wear suitable protective clothing, including gloves and safety goggles.[3]

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]

Wash hands thoroughly after handling.[4]

Storage:

Keep the container tightly closed in a cool, well-ventilated place.[1]

Protect from freezing and excessive heat.[5]

Spill Management:

For small spills, absorb with a suitable material such as sand or sawdust.[2]

For large spills, dike the spillage and pump the product off.[1]

Collect and arrange for disposal in suitable, closed containers.[3]

Do not let the chemical enter drains, and avoid discharge into the environment.[3]

Disposal:

Dispose of adhered or collected material promptly in accordance with appropriate laws and

regulations.[3]

Do not discharge into drains, surface waters, or groundwater.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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